Arteannuic acid

• CAS No.: 80286-58-4
• Product Name: Arteannuic acid
• Molecular Formula: C15H22O2
• Molecular Weight: 234.33 g/mol
• IUPAC Name: 2-[(1R,4R,4aS,8aR)-4,7-dimethyl-1,2,3,4,4a,5,6,8a-octahydronaphthalen-1-yl]prop-2-enoic acid
• Standard InChI: InChI=1S/C15H22O2/c1-9-4-6-12-10(2)5-7-13(14(12)8-9)11(3)15(16)17/h8,10,12-14H,3-7H2,1-2H3,(H,16,17)/t10-,12+,13+,14+/m1/s1
• Standard InChIKey: PLQMEXSCSAIXGB-SAXRGWBVSA-N
• Isomeric SMILES: C[C@@H]1CC[C@H]([C@@H]2[C@H]1CCC(=C2)C)C(=C)C(=O)O
• Canonical SMILES: CC1CCC(C2C1CCC(=C2)C)C(=C)C(=O)O
• Description: (+)-artemisinic acid is a monocarboxylic acid that is prop-2-enoic acid which is substituted at position 2 by a 4,7-dimethyl-1,2,3,4,4a,5,6,8a-octahydronaphthalen-1-yl group (the 1S,4R,4aS,8aR diastereoisomer). It is a sesquiterpenoid precursor of artemisinin, obtained from sweet wormwood, Artemisia annua. It has a role as a metabolite. It is a monocarboxylic acid, a carbobicyclic compound, a sesquiterpenoid and a member of octahydronaphthalenes. It derives from a (+)-artemisinic alcohol. It is a conjugate acid of a (+)-artemisinate.
• Synonyms: Artemisinic acid; 4,11(13)-Amorphadien-12-oic acid; Artemisic acid
• Reference: Dae-Kyun, R. et al (2006). Production of the antimalarial drug precursor artemisinic acid in engineered yeast. Nature 440. 17: 233-253.
• PubChem Compound: 10922465
• Last Modified: Nov 11 2021